![molecular formula C18H21FN2O3S B4260995 2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide](/img/structure/B4260995.png)
2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide
Overview
Description
2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide, also known as FH535, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide acts as a dual inhibitor of the Wnt/β-catenin signaling pathway by targeting two key components of the pathway, namely, TCF/LEF transcription factors and HDACs. It binds to the DNA-binding domain of TCF/LEF transcription factors, preventing their interaction with β-catenin and thus inhibiting the transcription of Wnt target genes. It also inhibits the activity of HDACs, which are known to promote the expression of Wnt target genes.
Biochemical and Physiological Effects:
2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and liver cancer cells, both in vitro and in vivo. It has also been shown to induce apoptosis (programmed cell death) and inhibit angiogenesis (formation of new blood vessels) in cancer cells. In addition, 2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and stroke. It also has cardioprotective effects and has been shown to reduce myocardial infarct size in animal models of ischemia-reperfusion injury.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide in lab experiments is its specificity for the Wnt/β-catenin signaling pathway, which allows for targeted inhibition of this pathway without affecting other signaling pathways. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide. One direction is to explore its potential therapeutic applications in other diseases, such as inflammatory bowel disease and osteoporosis, which have also been linked to dysregulation of the Wnt/β-catenin signaling pathway. Another direction is to develop more potent and water-soluble analogs of 2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide for improved efficacy in lab experiments and potential clinical use. Finally, further studies are needed to elucidate the precise mechanisms of action of 2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide and its downstream effects on cellular processes.
Scientific Research Applications
2-fluoro-4'-(1-morpholin-4-ylethyl)biphenyl-4-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurological disorders, and cardiovascular diseases. It has been shown to inhibit the Wnt/β-catenin signaling pathway, which plays a crucial role in cell proliferation, differentiation, and survival. Dysregulation of this pathway has been implicated in the pathogenesis of several diseases, making it an attractive target for drug development.
properties
IUPAC Name |
3-fluoro-4-[4-(1-morpholin-4-ylethyl)phenyl]benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O3S/c1-13(21-8-10-24-11-9-21)14-2-4-15(5-3-14)17-7-6-16(12-18(17)19)25(20,22)23/h2-7,12-13H,8-11H2,1H3,(H2,20,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKREDDKKROAHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C2=C(C=C(C=C2)S(=O)(=O)N)F)N3CCOCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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